Cas no 757973-34-5 (Butanoic acid,3-(ethylmethylamino)-, methyl ester)
757973-34-5 structure
Product Name:Butanoic acid,3-(ethylmethylamino)-, methyl ester
CAS No:757973-34-5
MF:C8H17NO2
MW:159.2260825634
CID:549522
Update Time:2024-03-05
Butanoic acid,3-(ethylmethylamino)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid,3-(ethylmethylamino)-, methyl ester
- Butyricacid, 3-(ethylmethylamino)-, methyl ester (5CI)
- Butyric acid, 3-(ethylmethylamino)-, methyl ester (5CI)
- Butanoic acid, 3-(ethylmethylamino)-, methyl ester
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- Inchi: 1S/C8H17NO2/c1-5-9(3)7(2)6-8(10)11-4/h7H,5-6H2,1-4H3
- InChI Key: ZESCPIPBWIGWNX-UHFFFAOYSA-N
- SMILES: C(OC)(=O)CC(N(CC)C)C
Computed Properties
- Exact Mass: 159.126
- Monoisotopic Mass: 159.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 3.7
- Topological Polar Surface Area: 29.5A^2
Experimental Properties
- Density: 0.927±0.06 g/cm3(Predicted)
- Boiling Point: 75-76 °C(Press: 18 Torr)
- pka: 8.40±0.50(Predicted)
Butanoic acid,3-(ethylmethylamino)-, methyl ester Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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